Cas no 39089-30-0 (Karacoline)

Karacoline structure
Karacoline structure
Product Name:Karacoline
CAS No:39089-30-0
MF:C22H35NO4
MW:377.5176
CID:310248
Update Time:2024-10-29

Karacoline Chemical and Physical Properties

Names and Identifiers

    • Aconitane-1,8,14-triol,20-ethyl-16-methoxy-4-methyl-, (1a,14a,16b)-
    • Karacoline
    • KARAKOLINE
    • Lopac0_000657
    • ST057160
    • K 4262
    • (1S,4S,5S,6S,8S,9S,13R,16S)-11-Ethyl-6-methoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,1
    • Inchi: 1S/C22H35NO4/c1-4-23-10-20(2)6-5-16(24)22-12-7-11-14(27-3)9-21(26,17(12)18(11)25)13(19(22)23)8-15(20)22/h11-19,24-26H,4-10H2,1-3H3/t11-,12?,13+,14+,15?,16+,17?,18?,19?,20+,21+,22-/m1/s1
    • InChI Key: HKQZUYOVMYOFIT-YCQTUQHUSA-N
    • SMILES: O([H])[C@]12C([H])([H])[C@@]([H])([C@]3([H])C([H])(C1([H])C([H])(C3([H])[H])[C@@]13[C@]([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])C([H])([H])N(C([H])([H])C([H])([H])[H])C1([H])[C@]2([H])C([H])([H])C34[H])O[H])O[H])OC([H])([H])[H]

Computed Properties

  • Exact Mass: 377.25700
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 673
  • Topological Polar Surface Area: 73.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 185-186 ºC (acetone )
  • Solubility: Very slightly soluble (0.6 g/l) (25 º C),
  • PSA: 73.16000
  • LogP: 1.18850

Karacoline Security Information

  • RTECS:AR5569480

Karacoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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